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This document provides a comprehensive overview and detailed protocol for the total synthesis
of (-)-lasonolide A, a marine-derived macrolide with potent cytotoxic activity against a range of
cancer cell lines. The synthetic strategy detailed herein follows the convergent approach
developed by Trost and coworkers, which is highlighted by a key ruthenium-catalyzed alkene-
alkyne coupling reaction. This document is intended to serve as a practical guide for
researchers in organic synthesis and medicinal chemistry.

Introduction

(-)-Lasonolide A is a 20-membered macrolide featuring two substituted tetrahydropyran rings
and a unique 1,4-diene moiety. Its significant biological activity has made it an attractive target
for total synthesis. The convergent strategy developed by Trost's group allows for the efficient
construction of this complex natural product from two advanced fragments: an alkyne-
containing northern fragment and a vinyl-substituted southern fragment.[1][2] Key
transformations in this synthesis include a stereoselective zinc-catalyzed aldol reaction, an
enzyme-mediated dynamic kinetic resolution, and a crucial ruthenium-catalyzed alkene-alkyne
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coupling to unite the two fragments, followed by a Yamaguchi macrolactonization to form the

macrocycle.[1][2]

Retrosynthetic Analysis and Strategy

The retrosynthetic analysis of (-)-lasonolide A reveals a disconnection at the ester linkage and
the C12-C13 bond, leading to the seco-acid. A further disconnection via a ruthenium-catalyzed
alkene-alkyne coupling reveals the two key fragments: the northern alkyne and the southern

alkene.

(-)-Lasonolide A

Yamaguchi Macrolactonization

Ru-catalyzed Alkene-Alkyne Coupling

G\Ikyne Fragment + Alkene FragmenD

E\lorthern Alkyne Fragmen) (Southern Alkene FragmenD

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis of (-)-Lasonolide A.

Synthesis of the Northern Alkyne Fragment

The synthesis of the northern alkyne fragment commences with a dinuclear zinc-catalyzed
asymmetric aldol reaction to establish the initial stereocenter.[1] This is followed by a series of
transformations including a diastereoselective reduction, acetal formation, and a Horner-
Wadsworth-Emmons olefination with a subsequent intramolecular oxy-Michael addition to

construct the tetrahydropyran ring.[1][2]
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Key Transformations and Quantitative Data for Northern

Alkyne Synthesis
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Experimental Protocol: Asymmetric Aldol Reaction

To a solution of the dinuclear zinc catalyst (0.1 mmol) in THF (2 mL) at -20 °C is added a

solution of the ynone (1.0 mmol) in THF (1 mL). After stirring for 30 minutes, the aldehyde (1.2
mmol) is added dropwise. The reaction mixture is stirred at -20 °C for 72 hours.[1] The reaction
is then quenched with saturated aqueous NH4CI solution and extracted with ethyl acetate. The
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combined organic layers are washed with brine, dried over Na2S0O4, and concentrated under
reduced pressure. The residue is purified by flash column chromatography on silica gel to
afford the -hydroxy ketone.[1]

Synthesis of the Southern Alkene Fragment

The synthesis of the southern alkene fragment relies on a dynamic kinetic asymmetric
reduction of a 3-ketoester using an engineered enzyme to set the absolute stereochemistry of
the southern tetrahydropyran ring.[1][2] Subsequent steps involve the formation of a dienoate
fragment via a Horner-Wadsworth-Emmons olefination.[1]

Key Transformations and Quantitative Data for Southern
Alkene Synthesis
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Experimental Protocol: Dynamic Kinetic Asymmetric
Reduction

To a solution of the (-ketoester (1.0 mmol) in a phosphate buffer (pH 4.5) is added the

engineered enzyme and NADPH. 2-Propanol is used as the reductant. The mixture is stirred at

room temperature until the starting material is consumed (monitored by TLC). The reaction
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mixture is then extracted with ethyl acetate, and the combined organic layers are washed with
brine, dried over Na2S04, and concentrated. The crude product is purified by flash
chromatography to yield the syn-hydroxy ester.[1]

Fragment Coupling and Macrolactonization

The crucial step in the total synthesis is the coupling of the northern alkyne and southern
alkene fragments using a ruthenium catalyst, [CpRu(MeCN)3]PF6, which favors the formation
of the desired linear 1,4-diene over the branched isomer.[1][2] The synthesis is completed by a
Yamaguchi macrolactonization of the resulting seco-acid.[1]

Fragment Synthesis
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Figure 2: Overall workflow for the total synthesis of (-)-Lasonolide A.
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Experimental Protocol: Ru-catalyzed Alkene-Alkyne

Coupling

To a solution of the alkyne fragment (1.0 equiv) and the alkene fragment (1.2 equiv) in acetone
is added [CpRu(MeCN)3]PF6 (10 mol%). The reaction mixture is stirred at room temperature
for 14 hours.[1] The solvent is removed under reduced pressure, and the residue is purified by
flash column chromatography on silica gel to separate the linear and branched isomers and to
afford the desired coupled product.[1]

Experimental Protocol: Yamaguchi Macrolactonization

To a solution of the seco-acid (1.0 equiv) in THF is added triethylamine (5.0 equiv) and 2,4,6-
trichlorobenzoyl chloride (1.5 equiv) at room temperature. After stirring for 2 hours, the mixture
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is diluted with toluene and added dropwise to a solution of DMAP (7.0 equiv) in toluene at 80
°C over a period of 6 hours. The reaction mixture is stirred for an additional 12 hours at 80 °C.
After cooling to room temperature, the mixture is filtered, and the filtrate is concentrated. The
residue is purified by flash chromatography to yield the protected (-)-lasonolide A.[1]

Conclusion

This application note provides a detailed protocol for the total synthesis of (-)-lasonolide A,
based on the convergent and efficient strategy developed by Trost and coworkers. The key
features of this synthesis, including the stereocontrolled formation of the tetrahydropyran rings
and the crucial ruthenium-catalyzed fragment coupling, have been outlined with quantitative
data and experimental procedures. This information serves as a valuable resource for
researchers engaged in the synthesis of complex natural products and the development of
novel anticancer agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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